Cas no 36073-92-4 (1,4-dihydro-1-methyl-3(2H)-Isoquinolinone)

• Product Name: 1,4-dihydro-1-methyl-3(2H)-Isoquinolinone
• CAS No: 36073-92-4
• MF: C₁₀H₁₁NO
• MW: 161.200442552567
• CID: 1111473
• PubChem ID: 12318837
• Update Time: 2025-04-20

1,4-dihydro-1-methyl-3(2H)-Isoquinolinone Chemical and Physical Properties

Names and Identifiers

• 1,4-dihydro-1-methyl-3(2H)-Isoquinolinone
• 36073-92-4
• SCHEMBL2532588
• 1-Methyl-1,2-dihydroisoquinolin-3(4H)-one
• 1-Methyl-1,4-dihydro-2H-isoquinolin-3-one
• A913567

• Inchi： 1S/C10H11NO/c1-7-9-5-3-2-4-8(9)6-10(12)11-7/h2-5,7H,6H2,1H3,(H,11,12)
• InChI Key： AOWATSKPZIZEEM-UHFFFAOYSA-N
• SMILES： O=C1CC2C=CC=CC=2C(C)N1

Computed Properties

• Exact Mass: 161.084063974g/mol
• Monoisotopic Mass: 161.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives